![molecular formula C7H4BrN3O B6284834 3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one CAS No. 1426245-35-3](/img/no-structure.png)
3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one
Overview
Description
3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one (3-Br-5H,6H-PPD) is a heterocyclic compound with a unique structure consisting of two pyridine rings connected by a pyridazinone ring. It is a highly reactive compound with a wide range of applications in the fields of synthetic organic chemistry and medicinal chemistry. In recent years, 3-Br-5H,6H-PPD has gained significant attention due to its potential use in drug design and development.
Scientific Research Applications
3-Br-5H,6H-PPD has been widely studied for its potential applications in drug design and development. It has been used in the synthesis of various biologically active compounds, such as anticonvulsants, anti-inflammatory agents, and anti-cancer agents. It has also been used in the synthesis of inhibitors of enzymes involved in the metabolism of drugs and other xenobiotics. Furthermore, 3-Br-5H,6H-PPD has been used in the synthesis of inhibitors of enzymes involved in the biosynthesis of nucleic acids and proteins.
Mechanism of Action
The exact mechanism of action of 3-Br-5H,6H-PPD is not yet fully understood. However, it is believed that the compound interacts with various biological targets, including enzymes, receptors, and cell membrane components. In particular, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other xenobiotics, suggesting that it may have potential therapeutic applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Br-5H,6H-PPD are not yet fully understood. However, in vitro studies have shown that the compound has significant inhibitory activity against certain enzymes involved in the metabolism of drugs and other xenobiotics, suggesting that it may have potential therapeutic applications. In addition, in vitro studies have also shown that 3-Br-5H,6H-PPD has significant anti-inflammatory and anti-cancer activities.
Advantages and Limitations for Lab Experiments
3-Br-5H,6H-PPD is a highly reactive compound and is therefore suitable for use in laboratory experiments. It has several advantages, including its low cost and easy availability. In addition, it is a stable compound and can be stored for long periods of time without significant degradation. However, 3-Br-5H,6H-PPD is also a highly toxic compound and should be handled with caution. It should be used in a well-ventilated area and protective clothing should be worn at all times.
Future Directions
There are several potential future directions for the research and development of 3-Br-5H,6H-PPD. One potential direction is to further investigate its potential therapeutic applications, such as its ability to inhibit the activity of certain enzymes involved in the metabolism of drugs and other xenobiotics. In addition, further research is needed to determine the exact mechanism of action of the compound and to identify the biochemical and physiological effects of its use. Finally, further research is needed to determine the optimal conditions for the synthesis of 3-Br-5H,6H-PPD and to develop new synthesis methods.
Synthesis Methods
3-Br-5H,6H-PPD can be synthesized through a variety of methods, including the reaction of 2-bromo-5-methylpyridine with 4-chloro-2-methylpyridine, the reaction of 3-bromo-5-methylpyridine with 4-chloro-2-methylpyridine, and the reaction of 2-bromo-5-methylpyridine with 4-methyl-2-chloropyridine. In the first two reactions, the product is a mixture of 3-Br-5H,6H-PPD and the corresponding 5-bromo-6-chloro-2H-pyrido[2,3-d]pyridazin-2-one (5-Br-6-Cl-2H-PPD). The reaction of 2-bromo-5-methylpyridine with 4-methyl-2-chloropyridine yields 3-Br-5H,6H-PPD as the sole product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one involves the synthesis of the pyrido[2,3-d]pyridazine ring system followed by bromination at the 3-position and oxidation to form the 5-one functional group.", "Starting Materials": [ "2-aminopyridine", "2-chloro-3-nitropyridine", "sodium hydride", "bromine", "acetic anhydride", "sodium acetate", "hydrogen peroxide" ], "Reaction": [ "Step 1: Nitration of 2-aminopyridine with 2-chloro-3-nitropyridine in the presence of sulfuric acid to form 3-nitro-2-aminopyridine", "Step 2: Reduction of 3-nitro-2-aminopyridine with sodium hydride in the presence of ethanol to form 2-amino-3-aminopyridine", "Step 3: Cyclization of 2-amino-3-aminopyridine with acetic anhydride and sodium acetate in acetic acid to form 5H,6H-pyrido[2,3-d]pyridazine", "Step 4: Bromination of 5H,6H-pyrido[2,3-d]pyridazine with bromine in the presence of acetic acid to form 3-bromo-5H,6H-pyrido[2,3-d]pyridazine", "Step 5: Oxidation of 3-bromo-5H,6H-pyrido[2,3-d]pyridazine with hydrogen peroxide in the presence of acetic acid to form 3-bromo-5H,6H-pyrido[2,3-d]pyridazin-5-one" ] } | |
CAS RN |
1426245-35-3 |
Molecular Formula |
C7H4BrN3O |
Molecular Weight |
226 |
Purity |
95 |
Origin of Product |
United States |
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